Polymeric ionic liquid-based formulations for the fabrication of highly stable perovskite nanocrystal composites for photocatalytic applications†
Nanoscale Pub Date: 2023-02-09 DOI: 10.1039/D2NR07254H
Abstract
Halide perovskite nanocrystals (PNCs) have emerged as potential visible-light photocatalysts because of their outstanding intrinsic properties, including high absorption coefficient and tolerance to defects, which reduces non-radiative recombination, and high oxidizing/reducing power coming from their tuneable band structure. Nevertheless, their sensitivity to humidity, light, heat and water represents a great challenge that limits their applications in solar driven photocatalytic applications. Herein, we demonstrate the synergistic potential of embedding PNCs into polymeric ionic liquids (PILs@PS) to fabricate suitable composites for photodegradation of organic dyes. In this context, the stability of the PNCs after polymeric encapsulation was enhanced, showing better light, moisture, water and thermal stability compared to pristine PNCs for around 200 days.
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